Cas no 896047-15-7 (1-(3-methylphenyl)methylpiperidine-3-carboxylic acid)

• Product Name: 1-(3-methylphenyl)methylpiperidine-3-carboxylic acid
• CAS No: 896047-15-7
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 993806
• PubChem ID: 3468813
• Update Time: 2025-10-28

1-(3-methylphenyl)methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-METHYLBENZYL)PIPERIDINE-3-CARBOXYLIC ACID
• 1-[(3-methylphenyl)methyl]piperidine-3-carboxylic acid
• AKOS000126201
• F1908-2247
• 896047-15-7
• DTXSID30392763
• CS-0363470
• 1-(3-methylphenyl)methylpiperidine-3-carboxylic acid

• Inchi： 1S/C14H19NO2/c1-11-4-2-5-12(8-11)9-15-7-3-6-13(10-15)14(16)17/h2,4-5,8,13H,3,6-7,9-10H2,1H3,(H,16,17)
• InChI Key： JANXWXFEKJLETQ-UHFFFAOYSA-N
• SMILES： OC(C1CCCN(CC2C=CC=C(C)C=2)C1)=O

Computed Properties

• Exact Mass: 233.14200
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54000
• LogP: 2.22950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-(3-methylphenyl)methylpiperidine-3-carboxylic acid

Introduction to 1-(3-methylphenyl)methylpiperidine-3-carboxylic acid (CAS No. 896047-15-7)

1-(3-methylphenyl)methylpiperidine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 896047-15-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and pharmacological properties. The structural framework of 1-(3-methylphenyl)methylpiperidine-3-carboxylic acid incorporates a piperidine ring substituted with a 3-methylphenyl moiety and a carboxylic acid functional group at the 3-position of the piperidine ring. This specific arrangement imparts unique chemical and biological characteristics that make it a valuable scaffold for drug discovery and development.

The 3-methylphenyl group, also known as an isopropylbenzene derivative, contributes to the compound's lipophilicity and potential interaction with various biological targets. Piperidine derivatives are particularly interesting in medicinal chemistry due to their prevalence in many approved drugs, where they often serve as key pharmacophores responsible for binding to biological receptors and modulating physiological processes. The carboxylic acid functionality in 1-(3-methylphenyl)methylpiperidine-3-carboxylic acid provides opportunities for further derivatization, enabling the synthesis of more complex analogs with tailored pharmacological profiles.

In recent years, there has been growing interest in exploring the therapeutic potential of piperidine-based compounds, particularly in the treatment of neurological and cardiovascular disorders. The structural features of 1-(3-methylphenyl)methylpiperidine-3-carboxylic acid make it a promising candidate for further investigation in these areas. For instance, its ability to interact with neurotransmitter receptors has led to studies exploring its potential as an intermediate in the development of novel therapeutics for conditions such as depression, anxiety, and cognitive disorders.

One of the most compelling aspects of 1-(3-methylphenyl)methylpiperidine-3-carboxylic acid is its versatility as a building block in synthetic chemistry. The presence of both aromatic and aliphatic moieties allows for diverse functionalization strategies, enabling researchers to modify its properties to suit specific therapeutic needs. For example, coupling this compound with other bioactive molecules or introducing additional substituents can lead to the development of new drugs with enhanced efficacy or reduced side effects.

Recent advancements in computational chemistry and molecular modeling have further accelerated the exploration of 1-(3-methylphenyl)methylpiperidine-3-carboxylic acid's potential applications. These tools allow researchers to predict how this compound might interact with biological targets at the atomic level, providing valuable insights into its mechanism of action and potential therapeutic benefits. Such computational studies are crucial for guiding experimental design and optimizing drug candidates before they enter clinical trials.

The synthesis of 1-(3-methylphenyl)methylpiperidine-3-carboxylic acid also presents interesting challenges and opportunities for innovation. Traditional synthetic routes may involve multi-step processes that require careful optimization to ensure high yields and purity. However, emerging methodologies, such as flow chemistry and biocatalysis, offer promising alternatives that could streamline production while maintaining or improving quality standards. These advancements are essential for making complex pharmaceutical compounds more accessible and affordable.

As research continues to uncover new applications for piperidine derivatives, 1-(3-methylphenyl)methylpiperidine-3-carboxylic acid is poised to play a significant role in the next generation of pharmaceutical innovations. Its unique structural features and potential for further modification make it an attractive candidate for drug discovery programs targeting a wide range of diseases. By leveraging cutting-edge synthetic techniques and computational tools, scientists can harness the full therapeutic potential of this compound, bringing new treatments to patients in need.

The future directions for research on 1-(3-methylphenyl)methylpiperidine-3-carboxylic acid include exploring its role in combination therapies, where it might be paired with other drugs to achieve synergistic effects. Additionally, investigating its environmental stability and metabolic fate will be crucial for understanding its overall safety profile and optimizing dosing regimens. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be essential to translate laboratory findings into tangible clinical benefits.

In conclusion,1-(3-methylphenyl)methylpiperidine-3-carboxylic acid (CAS No. 896047-15-7) represents a fascinating compound with significant promise in pharmaceutical research. Its unique structural attributes and versatility as a chemical scaffold position it as a valuable asset in the quest for novel therapeutics. As scientific understanding evolves and new technologies emerge,1-(3-methylphenyl)methylpiperidine-3-carboxylic acid is likely to remain at the forefront of medicinal chemistry innovation, contributing to advancements that improve human health worldwide.